Cas no 1261457-16-2 (3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol)

• Product Name: 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol
• CAS No: 1261457-16-2
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4987836
• Update Time: 2025-06-09

3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol

• Inchi： 1S/C20H13F6NO3/c21-19(22,23)29-15-5-1-3-13(8-15)17-7-12(11-28)10-27-18(17)14-4-2-6-16(9-14)30-20(24,25)26/h1-10,28H,11H2
• InChI Key： YTLPOSTTZFOUDS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC(CO)=CN=C1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 5.6
• Topological Polar Surface Area: 51.6

Additional information on 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol

Introduction to 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261457-16-2) in Modern Chemical Research

3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol, identified by the CAS number 1261457-16-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular architecture, combines a pyridine core with two trifluoromethoxy-substituted phenyl groups, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol exhibits unique electronic and steric properties due to the presence of fluorine atoms and methoxy groups. These functional groups contribute to its solubility, reactivity, and potential biological activity. The compound’s dual phenyl substitution enhances its binding affinity to biological targets, making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and bioavailability. 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol exemplifies this trend, as its fluorinated moieties improve its pharmacokinetic profile. This has led to extensive research into its potential applications in treating various diseases, including cancer and neurological disorders.

One of the most compelling aspects of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol is its versatility in chemical modifications. Researchers have leveraged its structure to develop derivatives with enhanced potency and selectivity. For instance, modifications at the pyridine nitrogen or the phenyl rings have been explored to optimize interactions with biological targets. These modifications have not only improved the compound’s efficacy but also reduced off-target effects, making it a more attractive candidate for clinical development.

The compound’s potential in material science is equally noteworthy. Its unique electronic properties make it suitable for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing trifluoromethoxy groups enhances its charge transport capabilities, making it an excellent candidate for developing advanced materials with improved performance.

Recent studies have also highlighted the compound’s role in medicinal chemistry as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate kinase activity without significant toxicity makes it a valuable tool for further research in oncology.

The synthesis of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and regioselectivity is paramount to achieving high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for greater flexibility in modifying the compound’s structure.

The compound’s stability under various conditions is another critical factor that has been extensively studied. Researchers have investigated its behavior under different storage conditions, including temperature and humidity, to ensure long-term stability. This is particularly important for pharmaceutical applications where product integrity is non-negotiable. The findings from these studies have provided valuable insights into optimizing storage conditions and formulation strategies.

The environmental impact of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol has also been a focus of research. Efforts have been made to develop synthetic routes that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles have been integrated into its synthesis to make the process more sustainable. These initiatives align with global efforts to promote environmentally friendly chemical practices.

In conclusion,3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261457-16-2) represents a significant advancement in chemical research with diverse applications across pharmaceuticals and material science. Its unique structure and properties make it a valuable tool for developing new therapies and innovative materials. As research continues to uncover new possibilities for this compound,its impact on science and technology is poised to grow even further.